Cas no 251097-76-4 (3-[(3,4-DICHLOROBENZYL)SULFONYL]-N-(2,4-DIFLUOROPHENYL)-2-THIOPHENECARBOXAMIDE)

• Product Name: 3-[(3,4-DICHLOROBENZYL)SULFONYL]-N-(2,4-DIFLUOROPHENYL)-2-THIOPHENECARBOXAMIDE
• CAS No: 251097-76-4
• MF: C₁₈H₁₁Cl₂F₂NO₃S₂
• MW: 462.317647218704
• CID: 5175194
• Update Time: 2026-03-04

3-[(3,4-DICHLOROBENZYL)SULFONYL]-N-(2,4-DIFLUOROPHENYL)-2-THIOPHENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-DICHLOROBENZYL)SULFONYL]-N-(2,4-DIFLUOROPHENYL)-2-THIOPHENECARBOXAMIDE
• 3-[(3,4-dichlorophenyl)methanesulfonyl]-N-(2,4-difluorophenyl)thiophene-2-carboxamide

• Inchi： 1S/C18H11Cl2F2NO3S2/c19-12-3-1-10(7-13(12)20)9-28(25,26)16-5-6-27-17(16)18(24)23-15-4-2-11(21)8-14(15)22/h1-8H,9H2,(H,23,24)
• InChI Key： TZBYUDMIHJFKPN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2F)=O)SC=CC=1S(CC1=CC=C(Cl)C(Cl)=C1)(=O)=O

Additional information on 3-[(3,4-DICHLOROBENZYL)SULFONYL]-N-(2,4-DIFLUOROPHENYL)-2-THIOPHENECARBOXAMIDE

Research Brief on 3-[(3,4-DICHLOROBENZYL)SULFONYL]-N-(2,4-DIFLUOROPHENYL)-2-THIOPHENECARBOXAMIDE (CAS: 251097-76-4)

In recent years, the compound 3-[(3,4-Dichlorobenzyl)sulfonyl]-N-(2,4-difluorophenyl)-2-thiophenecarboxamide (CAS: 251097-76-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl and carboxamide functionalities, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

Recent studies have elucidated the role of 251097-76-4 as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the compound's dichlorobenzyl and difluorophenyl moieties contribute to its high binding affinity for target kinases, such as p38 MAPK and JAK2. In vitro assays demonstrated nanomolar-level inhibition, suggesting its potential as a lead compound for developing novel anti-inflammatory or anti-cancer agents. Notably, the sulfonyl group enhances solubility and bioavailability, addressing a common challenge in thiophene-based drug candidates.

Pharmacokinetic evaluations of 3-[(3,4-Dichlorobenzyl)sulfonyl]-N-(2,4-difluorophenyl)-2-thiophenecarboxamide have shown promising results in preclinical models. The compound exhibits favorable metabolic stability and moderate plasma protein binding, with a half-life conducive to once-daily dosing. However, recent research has also identified potential off-target effects on cytochrome P450 enzymes, necessitating further optimization to minimize drug-drug interaction risks. These findings underscore the compound's dual nature as both a promising therapeutic candidate and a subject for structural refinement.

Emerging data from animal models of rheumatoid arthritis and certain hematologic malignancies have provided compelling evidence for the compound's efficacy. In murine models, treatment with 251097-76-4 resulted in significant reduction of pro-inflammatory cytokines (TNF-α, IL-6) and inhibition of tumor growth. These effects were achieved at doses showing no overt toxicity, suggesting a wide therapeutic window. Researchers have particularly noted the compound's ability to penetrate the blood-brain barrier, opening possibilities for CNS-related applications.

The synthesis and scale-up of 3-[(3,4-Dichlorobenzyl)sulfonyl]-N-(2,4-difluorophenyl)-2-thiophenecarboxamide have been the focus of recent process chemistry studies. Novel synthetic routes employing flow chemistry techniques have improved yield and purity while reducing environmental impact. These advancements address previous challenges in the large-scale production of this structurally complex molecule, facilitating its transition from bench to potential clinical development.

In conclusion, 251097-76-4 represents a chemically intriguing and pharmacologically active scaffold with multiple therapeutic potentials. While current research highlights its promise as a kinase inhibitor with applications in inflammation and oncology, further studies are needed to fully characterize its safety profile and optimize its drug-like properties. The compound serves as an excellent example of how rational drug design can yield molecules with both scientific interest and clinical relevance in the chemical biology and pharmaceutical fields.